![molecular formula C20H25ClN2OS B2447987 1-(4-chlorophenyl)-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclopentanecarboxamide CAS No. 1209984-50-8](/img/structure/B2447987.png)
1-(4-chlorophenyl)-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclopentanecarboxamide
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Description
1-(4-chlorophenyl)-N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H25ClN2OS and its molecular weight is 376.94. The purity is usually 95%.
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Scientific Research Applications
Discovery and Pharmacological Tool Development
A functional cell-based screen identified a nonpeptidic agonist of the urotensin-II receptor, showcasing the potential of such chemical entities in the development of pharmacological research tools and potential drug leads. This discovery emphasizes the chemical's role in exploring receptor functions and signaling pathways, contributing to the understanding of its therapeutic implications (Croston et al., 2002).
Sensing and Detection Applications
Innovative polythiophene-based conjugated polymers have been synthesized, demonstrating high selectivity and sensitivity towards specific metal ions and amino acids in aqueous solutions. This chemical's structure contributes to the development of sensitive and selective sensors for environmental and biological monitoring, highlighting its significance in creating advanced materials for detection applications (Guo et al., 2014).
Photochromic Material Development
The base-induced aerobic dimerization of certain chemical precursors leads to photochromic diarylethene, showcasing the utility of such compounds in the synthesis of photoactive materials. This demonstrates the chemical's role in advancing material science, particularly in developing compounds with modifiable photochromic properties for applications in optical storage, switches, and sensors (Lvov et al., 2017).
Antimicrobial and Antitumor Applications
Linked heterocyclic compounds derived from similar chemical structures have shown promising antimicrobial activity against various bacteria and fungi. Additionally, carboxamide derivatives of benzo[b][1,6]naphthyridines, obtained from reactions involving similar chemical moieties, exhibited potent cytotoxic activities against cancer cell lines. These findings underscore the potential of such chemicals in the development of new antimicrobial agents and cancer therapeutics, reflecting their importance in medicinal chemistry (Reddy et al., 2010; Deady et al., 2003).
properties
IUPAC Name |
1-(4-chlorophenyl)-N-[2-(dimethylamino)-2-thiophen-3-ylethyl]cyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25ClN2OS/c1-23(2)18(15-9-12-25-14-15)13-22-19(24)20(10-3-4-11-20)16-5-7-17(21)8-6-16/h5-9,12,14,18H,3-4,10-11,13H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEIBVJFZGWMDRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C1(CCCC1)C2=CC=C(C=C2)Cl)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.